Cas no 1226153-82-7 (2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine
• CAS No: 1226153-82-7
• MF: C₁₁H₁₃Cl₂N
• MW: 230.133620977402
• CID: 6072521
• PubChem ID: 82081741
• Update Time: 2025-10-22

2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine
• EN300-1982740
• 2-[1-(2,4-dichlorophenyl)cyclopropyl]ethan-1-amine
• 1226153-82-7

• Inchi： 1S/C11H13Cl2N/c12-8-1-2-9(10(13)7-8)11(3-4-11)5-6-14/h1-2,7H,3-6,14H2
• InChI Key： NQYHORWPNQYTJX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CCN)CC1)Cl

Computed Properties

• Exact Mass: 229.0425048g/mol
• Monoisotopic Mass: 229.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No 1226153-82-7 and Product Name: 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine

The compound with the CAS number 1226153-82-7 and the product name 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a 2,4-dichlorophenyl group and a cyclopropylethan-1-amine moiety, which together contribute to its distinct chemical properties and biological activities.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The cyclopropylethan-1-amine moiety, in particular, has been identified as a key structural element that can enhance the binding affinity and selectivity of small-molecule drugs towards their target receptors. This moiety is known to exhibit favorable pharmacokinetic properties, making it an attractive candidate for further exploration in medicinal chemistry.

The presence of the 2,4-dichlorophenyl group in the molecular structure of this compound adds another layer of complexity and functionality. This aromatic ring system is often employed in pharmaceuticals due to its ability to modulate electronic properties and improve metabolic stability. The dichloro substitution pattern further enhances the reactivity and diversity of this compound, allowing for a wide range of chemical modifications and derivatization strategies.

One of the most promising applications of 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine is in the development of novel anticancer agents. Studies have shown that compounds containing the cyclopropylethan-1-amine moiety can exhibit potent inhibitory effects on various kinases and enzymes involved in cancer cell proliferation and survival. The 2,4-dichlorophenyl group further contributes to this activity by enhancing binding interactions with target proteins. These findings have opened up new avenues for research in oncology, with this compound being a potential lead molecule for further development.

In addition to its anticancer potential, this compound has also shown promise in other therapeutic areas. Research indicates that it may have applications in treating inflammatory diseases by modulating immune responses and reducing inflammation. The unique combination of structural features in 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine allows it to interact with multiple biological targets, making it a versatile candidate for drug development.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the formation of the cyclopropylethan-1-amine core, which is typically achieved through ring-closing metathesis or other cyclopropanation reactions. The subsequent introduction of the 2,4-dichlorophenyl group is achieved through nucleophilic aromatic substitution or other coupling reactions. Each step must be carefully controlled to avoid side reactions and ensure the desired product is obtained.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction times and yields. These innovations have made it possible to produce larger quantities of 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine, facilitating further research and development efforts.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit various enzymes and receptors relevant to cancer therapy. Additionally, preclinical studies have shown promising results in animal models, indicating potential therapeutic efficacy without significant toxicity. These findings support its continued development as a novel therapeutic agent.

One area of particular interest is the exploration of derivatives of 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine that may enhance its potency or selectivity while reducing potential side effects. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological profile to optimize therapeutic outcomes. This approach aligns with current trends in drug development, where personalized medicine and targeted therapies are increasingly important.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from preclinical stages to clinical trials. Such collaborations can leverage expertise from different disciplines and accelerate the development process.

In conclusion, 1226153-82-7 (CAS No) and its corresponding product name 2-1-(2,4-dichlorophenyl)cyclopropylethan-1-amine represent a significant contribution to pharmaceutical chemistry. Its unique structural features make it a versatile candidate for drug development with applications ranging from oncology to inflammatory diseases. With continued research and innovation, this compound holds great promise for improving patient outcomes through novel therapeutic agents.